2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[(2-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H18FN5O3/c1-30-18-5-3-2-4-14(18)10-23-19(28)12-26-13-24-20-17(21(26)29)11-25-27(20)16-8-6-15(22)7-9-16/h2-9,11,13H,10,12H2,1H3,(H,23,28)
• InChI Key: ALAOQQVDBKLVIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN5O3
• Molecular Weight: 407.4 g/mol
• CAS No.: 1261002-74-7

Description

Molecular Structure Analysis

The molecular structure of this compound is not provided in the search results.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not provided in the search results.

Scientific Research Applications

Pharmacokinetic Studies and Bioequivalence

Pharmacokinetic parameters such as Tmax, Cmax, AUC, and t1/2 beta of related compounds have been evaluated to assess bioequivalence between different formulations, such as tablets and capsules. These studies provide foundational data for understanding how compounds are absorbed, distributed, metabolized, and excreted in the body, essential for drug development and regulatory approval processes (Annunziato & di Renzo, 1993).

Imaging and Diagnostic Applications

Radioligands with structural similarities have been utilized in imaging studies, such as PET scans, to investigate biological targets like the translocator protein (TSPO). These studies aim to understand the role of TSPO in neuroinflammation and its potential as a biomarker for various neurological diseases. The development and application of novel radioligands can aid in diagnosing and monitoring disease progression, as well as in the development of new therapeutic strategies (Endres et al., 2009).

Investigating Metabolic Pathways and Drug Interactions

Research on compounds with similar structural features also includes studies on their metabolism, excretion, and interaction with enzymes such as cytochrome P450 (CYP), cyclooxygenase (COX), and nitric oxide synthase (NOS). These studies are crucial for identifying potential drug interactions, understanding the mechanisms of action, and evaluating the safety profile of new therapeutic agents. For example, the impact of acetaminophen on NOS, COX, and CYP activity, as well as its effects on oxidative stress, have been investigated to understand its pharmacological and toxicological properties (Trettin et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been found to target cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it a potential target for cancer treatment .

Mode of Action

If we consider its potential target cdk2, the compound could inhibit the kinase activity of cdk2, thereby preventing the phosphorylation of its substrates and leading to cell cycle arrest .

Biochemical Pathways

If it targets cdk2 as suggested, it would affect the cell cycle regulation pathway . Inhibition of CDK2 can prevent the progression from the G1 phase to the S phase of the cell cycle, thereby inhibiting cell proliferation .

Result of Action

If it inhibits cdk2, it could lead to cell cycle arrest, preventing cell proliferation and potentially leading to cell death .

Future Directions

The future directions or potential applications of this compound are not specified in the search results.